Cas no 842974-64-5 (2-(Piperidin-1-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Piperidin-1-yl)pyrimidine-5-carboxylic acid
• CAS No: 842974-64-5
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD06801224
• CID: 3081580
• PubChem ID: 3160976
• Update Time: 2025-04-21

2-(Piperidin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)pyrimidine-5-carboxylic acid
• 2-(piperidin-1-yl)pyrimidine-5-carboxylicacid
• SCHEMBL186135
• 2-(1-PIPERIDINYL)-5-PYRIMIDINECARBOXYLIC ACID
• 842974-64-5
• SR-01000368663-1
• SR-01000368663
• AKOS000283904
• AB30004
• DB-407962
• HMS1697I17
• 2-Piperidin-1-yl-pyrimidine-5-carboxylic acid
• 2-piperidin-1-ylpyrimidine-5-carboxylic acid

• MDL： MFCD06801224
• Inchi： 1S/C10H13N3O2/c14-9(15)8-6-11-10(12-7-8)13-4-2-1-3-5-13/h6-7H,1-5H2,(H,14,15)
• InChI Key： AZRMCOFZXOSTSH-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 207.100776666Da
• Monoisotopic Mass: 207.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 438.6±37.0 °C at 760 mmHg
• Flash Point: 219.1±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Piperidin-1-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives